Cas no 930655-90-6 (N-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 930655-90-6
• MF: C₂₁H₂₉N₃O₄S
• MW: 419.537664175034
• CID: 5759633
• PubChem ID: 17437551
• Update Time: 2025-05-24

N-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 930655-90-6
• Z62847871
• N-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• EN300-26586645

• Inchi： 1S/C21H29N3O4S/c25-20(23-13-4-5-14-23)8-12-22-21(26)19-9-15-24(16-10-19)29(27,28)17-11-18-6-2-1-3-7-18/h1-3,6-7,11,17,19H,4-5,8-10,12-16H2,(H,22,26)/b17-11+
• InChI Key： DLXDGBLULMONKQ-GZTJUZNOSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCCC(N2CCCC2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 419.18787759g/mol
• Monoisotopic Mass: 419.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-[3-Oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 930655-90-6, known as N-[3-Oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

N-[3-Oxo-3-(pyrrolidin-1-yl)propyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is characterized by its intricate molecular architecture, which includes a piperidine ring, a pyrrolidine moiety, and a phenylethene sulfonyl group. The presence of these functional groups contributes to its versatile chemical properties and reactivity. Recent studies have highlighted its potential as a precursor for advanced materials and as a building block in the synthesis of bioactive compounds.

One of the most notable aspects of this compound is its role in the development of novel therapeutic agents. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable candidate for drug discovery programs. For instance, studies have demonstrated that N-[3-Oxo... can modulate enzyme activity through competitive inhibition, potentially leading to the development of new treatments for various diseases.

The synthesis of N-[3-Oxo... involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development.

In addition to its pharmacological applications, N-[3-Oxo... has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. This property opens up new avenues for the development of catalysts with enhanced activity and selectivity.

Recent research has also focused on the environmental impact of N-[3-Oxo... and its degradation pathways. Studies have shown that this compound undergoes hydrolysis under specific conditions, making it biodegradable under controlled environments. This finding is significant for its sustainable use in industrial applications.

In conclusion, N-[3-Oxo... (CAS No. 930655-90-6) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of new drugs and materials.